1-[4-(5-Chloropyrimidin-2-yl)oxypiperidin-1-yl]-2-(4-methoxyphenyl)ethanone

• IUPAC Name: 1-[4-(5-chloropyrimidin-2-yl)oxypiperidin-1-yl]-2-(4-methoxyphenyl)ethanone
• InChI: InChI=1S/C18H20ClN3O3/c1-24-15-4-2-13(3-5-15)10-17(23)22-8-6-16(7-9-22)25-18-20-11-14(19)12-21-18/h2-5,11-12,16H,6-10H2,1H3
• InChI Key: NAURWUMKTVCOSS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)N2CCC(CC2)OC3=NC=C(C=N3)Cl
• Molecular Formula: C18H20ClN3O3
• Molecular Weight: 361.8 g/mol

Description

1-[4-(5-Chloropyrimidin-2-yl)oxypiperidin-1-yl]-2-(4-methoxyphenyl)ethanone is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as JNJ-40411813 and belongs to the class of piperidine-based compounds.

Mechanism of Action

JNJ-40411813 acts as a positive allosteric modulator of the mGluR2 receptor by binding to a site on the receptor distinct from the glutamate binding site. This binding leads to an increase in the activity of the receptor, resulting in the reduction of glutamate release. The reduction in glutamate release leads to the improvement of cognitive function in various diseases.
Biochemical and Physiological Effects:
JNJ-40411813 has been shown to improve cognitive function in animal models of Alzheimer's disease, Parkinson's disease, and schizophrenia. It has also been found to reduce the levels of amyloid-beta and tau proteins in the brain, which are associated with Alzheimer's disease. JNJ-40411813 has also been shown to improve motor function in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of JNJ-40411813 is its specificity for the mGluR2 receptor, which reduces the likelihood of off-target effects. However, one of the limitations of JNJ-40411813 is its poor solubility in water, which makes it difficult to administer in vivo.

Future Directions

There are several future directions for the research on JNJ-40411813. One direction is to investigate its potential therapeutic applications in other neurological and psychiatric disorders. Another direction is to develop more potent and water-soluble analogs of JNJ-40411813. Additionally, the mechanism of action of JNJ-40411813 could be further elucidated to identify other potential targets for drug development.

Synthesis Methods

The synthesis of JNJ-40411813 involves a multistep process that begins with the reaction between 5-chloropyrimidine-2-carboxylic acid and 1,2-dimethylpiperazine. The resulting compound is then treated with 4-methoxybenzoyl chloride to form the intermediate product. The final product is obtained by the reaction between the intermediate product and 1,3-dichloro-2-propanol in the presence of a base.

Scientific Research Applications

JNJ-40411813 has shown potential therapeutic applications in the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and schizophrenia. It has been found to act as a positive allosteric modulator of the metabotropic glutamate receptor 2 (mGluR2), which is involved in the regulation of glutamate neurotransmission. JNJ-40411813 has been shown to enhance the activity of mGluR2, leading to the reduction of glutamate release and subsequent improvement in cognitive function.